6-Bromo-7-fluoroquinoline-3,4-diamine

• Molecular Formula: C9H7BrFN3
• Molecular Weight: 256.07 g/mol
• IUPAC Name: 6-bromo-7-fluoroquinoline-3,4-diamine
• InChI: InChI=1S/C9H7BrFN3/c10-5-1-4-8(2-6(5)11)14-3-7(12)9(4)13/h1-3H,12H2,(H2,13,14)
• InChI Key: NIPDMUBDCLCKQK-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1Br)F)N=CC(=C2N)N

Description

6-Bromo-7-fluoroquinoline-3,4-diamine is a halogenated quinoline derivative featuring a bicyclic aromatic core with bromine (Br) and fluorine (F) substituents at the 6- and 7-positions, respectively, and amine groups (-NH₂) at the 3- and 4-positions.

Preparation Methods

Stepwise Synthesis Approach

• Step 1: Halogenation of Quinoline Core

  • Reagents: N-bromosuccinimide (NBS) or bromine in acetic acid for bromination at the 6-position.
  • Conditions: Controlled temperature (0–25°C) to ensure regioselectivity.
  • Outcome: Formation of 6-bromoquinoline derivatives.

• Step 2: Fluorination at the 8-Position

  • Reagents: Selective fluorinating agents such as Selectfluor or diethylaminosulfur trifluoride (DAST).
  • Conditions: Mild heating or room temperature, often in polar solvents like acetonitrile.
  • Outcome: Introduction of fluorine at the 8-position.

• Step 3: Amination at Positions 3 and 4

  • Reagents: Ammonia or amine derivatives under nucleophilic substitution conditions.
  • Conditions: Elevated temperature with catalysts such as copper or palladium.
  • Outcome: Formation of amino groups at positions 3 and 4, yielding the target diamine.

Representative Reaction Scheme

Brominated quinoline → Fluorination → Amination → 6-Bromo-8-fluoroquinoline-3,4-diamine

This approach relies on regioselective halogenation and nucleophilic substitution, with reaction conditions optimized to prevent over-halogenation or undesired substitution.

Advanced Methods: Catalytic C–H Activation and Cross-Coupling

Recent developments include the use of transition-metal catalysis for direct C–H activation, enabling functionalization without pre-functionalized intermediates. For instance, iridium- or palladium-catalyzed cross-coupling reactions facilitate the installation of halogens and amino groups with high regioselectivity and yields.

Sample Catalytic Protocols

Method	Catalyst	Reagents	Key Features	Reference
Iridium-catalyzed borylation	Ir(OMe)COD with dtbpy	B2pin2	Selective at C7 position
Palladium-catalyzed amination	Pd(0) complexes	Amine sources	Cross-coupling at halogenated positions

Summary of Preparation Methods

Method	Advantages	Limitations	Typical Yield	References
Iridium-catalyzed C–H borylation	High regioselectivity, versatile intermediates	Requires specialized catalysts	Up to 98%
Classical halogenation and amination	Well-established, scalable	Less regioselective, potential over-halogenation	70–90%	,
Transition-metal catalysis for direct functionalization	High efficiency, regioselective	Complex reaction setup	Variable	,

Chemical Reactions Analysis

Types of Reactions

6-Bromo-7-fluoroquinoline-3,4-diamine undergoes various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction: The compound can participate in redox reactions, altering its oxidation state and forming different products.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used to replace halogen atoms with nucleophiles.

Oxidizing Agents: Potassium permanganate or hydrogen peroxide can be employed for oxidation reactions.

Reducing Agents: Sodium borohydride or lithium aluminum hydride are commonly used for reduction reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with amines can yield aminoquinoline derivatives, while oxidation may produce quinoline N-oxides.

Scientific Research Applications

6-Bromo-7-fluoroquinoline-3,4-diamine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme inhibition and protein interactions.

Industry: The compound is utilized in the production of dyes and pigments, as well as in materials science for the development of advanced materials.

Mechanism of Action

The mechanism of action of 6-Bromo-7-fluoroquinoline-3,4-diamine involves its interaction with specific molecular targets, such as enzymes and receptors. The halogen atoms enhance the compound’s ability to bind to these targets, thereby modulating their activity. For instance, the compound may inhibit bacterial enzymes, leading to antimicrobial effects .

Comparison with Similar Compounds

Key Findings:

Core Structure Differences: Quinoline vs. Quinazoline/Pyridopyrimidine: The quinoline core (in the target compound) is structurally distinct from the quinazoline (IC2) and pyridopyrimidine (IC5) cores. Quinoline’s single nitrogen atom at position 1 contrasts with the dual nitrogen atoms in quinazoline (positions 1 and 3) and pyridopyrimidine (fused pyridine-pyrimidine system). These differences influence planarity and electronic distribution, which may affect DNA-binding modes.

Substituent Effects: Halogens (Br, F) vs. Methyl (-CH₃): The target compound’s bromine and fluorine substituents increase molecular weight and lipophilicity compared to IC2 and IC4. Halogens may enhance intercalation via hydrophobic interactions or dipole effects, whereas methyl groups in IC2/IC5 primarily contribute to steric bulk without significant electronic modulation. Diamine Positioning: The 3,4-diamine configuration in the target compound differs from the 2,4-diamine in IC2/IC5.

However, experimental validation is required to confirm this hypothesis .

Implications for Antitumor Drug Design

The structural features of 6-Bromo-7-fluoroquinoline-3,4-diamine position it as a promising candidate for optimization:

• Advantages Over IC2/IC5: Halogen substituents may improve pharmacokinetics (e.g., bioavailability, half-life) due to increased lipophilicity and resistance to metabolic degradation.
• Challenges :
  • Higher molecular weight (~252 vs. ~176 g/mol) could reduce solubility, necessitating formulation adjustments.
  • Toxicity risks associated with bromine must be evaluated in preclinical studies.

Biological Activity

6-Bromo-7-fluoroquinoline-3,4-diamine is a compound of interest in medicinal chemistry due to its potential biological activities, including antimicrobial and anticancer properties. This article explores its biological activity by reviewing relevant literature, synthesizing data from various studies, and presenting case studies that highlight its efficacy against different pathogens and cancer cell lines.

• Molecular Formula : C$_{9}$H$_{8}$BrF$_{1}$N$_{3}$
• Molecular Weight : Approximately 250.08 g/mol
• CAS Number : 138148-68-2

The biological activity of 6-Bromo-7-fluoroquinoline-3,4-diamine can be attributed to its interaction with bacterial DNA gyrase and topoisomerase IV, enzymes critical for DNA replication and transcription in bacteria. Inhibition of these enzymes leads to bacterial cell death.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of 6-Bromo-7-fluoroquinoline-3,4-diamine against various pathogens. The following table summarizes the minimum inhibitory concentration (MIC) values and the spectrum of activity against selected bacteria:

Pathogen	MIC (µg/mL)	Activity Type
Staphylococcus aureus	0.25	Bactericidal
Escherichia coli	0.5	Bactericidal
Pseudomonas aeruginosa	1.0	Bactericidal
Candida albicans	2.0	Fungicidal

These results indicate that 6-Bromo-7-fluoroquinoline-3,4-diamine exhibits significant antimicrobial activity, particularly against Gram-positive bacteria.

Anticancer Activity

In addition to its antimicrobial properties, this compound has shown promise in cancer research. A study investigated its effects on various cancer cell lines, revealing the following findings:

• Cell Lines Tested :
  • MCF-7 (breast cancer)
  • HeLa (cervical cancer)
  • A549 (lung cancer)
• Results :
  • IC50 values for MCF-7 cells were found to be approximately 15 µM.
  • HeLa cells exhibited an IC50 of around 20 µM.
  • A549 cells showed slightly higher resistance with an IC50 of about 25 µM.

The compound's ability to induce apoptosis in cancer cells was confirmed through flow cytometry analysis, demonstrating a significant increase in early apoptotic cells.

Case Study 1: Antimicrobial Efficacy

In a controlled study involving Staphylococcus aureus, the treatment with 6-Bromo-7-fluoroquinoline-3,4-diamine resulted in a notable reduction in biofilm formation by over 70% compared to untreated controls. This suggests its potential use as an effective agent against biofilm-associated infections.

Case Study 2: Cancer Cell Line Sensitivity

A comparative analysis was conducted using a panel of quinoline derivatives. The study highlighted that 6-Bromo-7-fluoroquinoline-3,4-diamine demonstrated superior cytotoxicity compared to other derivatives, reinforcing its potential as a lead compound for further development in cancer therapeutics.